Cas no 2387568-92-3 (tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate)

• Product Name: tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate
• CAS No: 2387568-92-3
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5301685
• Update Time: 2025-06-13

tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-8-[(1R)-1-hydroxyethyl]-, 1,1-dimethylethyl ester
• tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-11(18)13-9-5-7-12-8-6-10-17(14(12)13)15(19)20-16(2,3)4/h5,7,9,11,18H,6,8,10H2,1-4H3/t11-/m1/s1
• InChI Key： QCRDKQDFLZXDAL-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2[C@H](O)C)CCC1

Additional information on tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate

Comprehensive Overview of tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate (CAS No. 2387568-92-3)

The compound tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate (CAS No. 2387568-92-3) is a chiral derivative of quinoline, a heterocyclic aromatic organic compound. This molecule features a tert-butyl ester group and a hydroxylated ethyl side chain at the 8-position, which confers unique stereochemical and physicochemical properties. Its structural complexity makes it a valuable intermediate in pharmaceutical synthesis, particularly in the development of chiral drugs and asymmetric catalysis. Researchers are increasingly interested in this compound due to its potential applications in medicinal chemistry and drug discovery, especially for targeting central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for enantiomerically pure compounds like tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate has surged, driven by the pharmaceutical industry's focus on precision medicine. The (1R)-hydroxyethyl moiety introduces chirality, a critical factor in drug efficacy and safety profiles. This aligns with trending topics such as green chemistry and sustainable synthesis, where reducing racemic mixtures and optimizing stereoselective reactions are prioritized. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP).

The synthesis of CAS No. 2387568-92-3 often involves multi-step organic reactions, including Boc protection, reductive amination, and stereoselective reduction. These methods are frequently discussed in academic forums and patent literature, reflecting their relevance to process chemistry and scale-up challenges. A common query among researchers is how to improve the yield and optical purity of this compound, highlighting the need for innovative catalytic systems such as organocatalysts or biocatalysts. Additionally, its stability under varying pH and temperature conditions is a subject of ongoing study, particularly for formulation development.

From a commercial perspective, tert-butyl 8-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate is supplied by specialized fine chemical manufacturers and contract research organizations (CROs). Its pricing and availability are influenced by factors like raw material sourcing and regulatory compliance. The compound's patent landscape is another area of interest, with several applications citing its use in kinase inhibitors and neuroprotective agents. This ties into broader discussions about intellectual property and generic drug development timelines.

In conclusion, CAS No. 2387568-92-3 represents a versatile building block in modern organic synthesis, bridging gaps between academic research and industrial applications. Its role in advancing targeted therapies and catalytic methodologies underscores its significance in contemporary chemistry. Future studies may explore its derivatives for bioactivity optimization or drug delivery systems, further solidifying its position in the life sciences sector.